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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)ethanone-d7

Cat. No.: B12387643

Essential Safety and Handling Guide for 1-(4-
Chlorophenyl)ethanone-d7

This guide provides immediate, essential safety and logistical information for handling 1-(4-
Chlorophenyl)ethanone-d7 in a laboratory setting. The procedures outlined are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identifier: 1-(4-Chlorophenyl)ethanone-d7 CAS Number: 99-91-2 (for non-
deuterated form)[1] Molecular Formula: CsD7CIO Molecular Weight: 161.63 (for deuterated
form)

Hazard Identification and Classification

1-(4-Chlorophenyl)ethanone is classified as a substance that can cause skin and eye irritation.
[1][2] It may also cause respiratory irritation.[1][2] It is harmful if swallowed or inhaled.[3]

Hazard Summary Table
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Hazard Statement Classification

Causes skin irritation Skin Irritant

Causes serious eye irritation Eye Irritant

May cause respiratory irritation Respiratory Irritant

Harmful if swallowed Acute Toxicity, Oral

Harmful in contact with skin Acute Toxicity, Dermal

Harmful if inhaled Acute Toxicity, Inhalation

Harmful to aquatic life with long lasting effects Hazardous to the Aquatic Environment

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling 1-(4-Chlorophenyl)ethanone-d7. The
following table outlines the recommended PPE.

PPE Requirements Table
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Body Part

Recommended Protection

Eyes/Face

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[2] A face shield may be necessary for
splash hazards.[4][5]

Skin

Wear appropriate gloves to prevent skin
exposure.[2] Nitrile or neoprene gloves are
recommended for protection against ketones
and chlorinated solvents.[5][6] Wear a lab coat

to prevent skin exposure.[4]

Respiratory

Use only in a well-ventilated area.[2] If exposure
limits are exceeded, use a NIOSH or European
Standard EN 149 approved respirator.[2][4]

Wear appropriate clothing to prevent skin

Body exposure.[2] A Nomex® laboratory coat with
cotton clothing underneath is recommended.[4]
Closed-toe shoes are required.[4] Chemical-

Footwear resistant footwear may be necessary depending

on the scale of work.[7]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 1-(4-Chlorophenyl)ethanone-d7 minimizes risk. The

following workflow should be followed.
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Caption: Workflow for Handling 1-(4-Chlorophenyl)ethanone-d7.
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Experimental Protocol:
e Preparation:

o Before handling, ensure you are wearing the appropriate PPE as detailed in the table
above.[2][4]

o Work should be conducted in a well-ventilated area, such as a chemical fume hood.[2]
o Ensure that an eyewash station and safety shower are readily accessible.[1]

e Handling:

o

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

[¢]

Avoid contact with skin and eyes.[2]

[¢]

Wash hands thoroughly after handling.[2]

Keep away from heat, sparks, and open flames as vapors may form explosive mixtures
with air.[2]

[e]

e In Case of Exposure:

o Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing.[1] If you feel unwell, call a poison center or doctor.[1]

o Skin Contact: Wash with plenty of soap and water.[1] If skin irritation occurs, seek medical
advice.[1]

o Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice.[1]

o Ingestion: Rinse mouth.[1] Call a poison center or doctor if you feel unwell.[1]

Disposal Plan
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Proper disposal of 1-(4-Chlorophenyl)ethanone-d7 and its containers is crucial to prevent
environmental contamination and ensure safety.

Disposal Protocol Table

Waste Type Disposal Method

Dispose of contents/container to an approved
Unused Product waste disposal plant.[1] Do not empty into
drains.[1]

Absorb spills with inert material (e.g., dry sand
Contaminated Materials or earth) and place into a chemical waste

container.[2]

Empty containers retain product residue and
] can be dangerous.[2] Do not reuse empty
Empty Containers . _
containers. Dispose of them as hazardous

waste.

Spill Response Workflow

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b12387643?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA12115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB8854773_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8854773_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Spill Occurs

Evacuate Immediate Area

l

Don Appropriate PPE

y

Contain the Spill with Inert Material

l

Collect Absorbed Material

l

Place in a Sealed Container for Disposal

l

Clean the Spill Area

Click to download full resolution via product page

Caption: Spill Response Protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 1-(4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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